1-Butyl-3-methylimidazolium dihydrogen phosphate

• Molecular Formula: C8H17N2O4P
• Molecular Weight: 236.21 g/mol
• SMILES: CCCCN1C=C[N+](=C1)C.OP(=O)(O)[O-]
• InChI: InChI=1S/C8H15N2.H3O4P/c1-3-4-5-10-7-6-9(2)8-10;1-5(2,3)4/h6-8H,3-5H2,1-2H3;(H3,1,2,3,4)/q+1;/p-1
• InChIKey: JIWPXWWZICHKEO-UHFFFAOYSA-M

1-Butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]) is a protic, Brønsted acidic ionic liquid comprising the 1-butyl-3-methylimidazolium cation and the dihydrogen phosphate anion. This compound exhibits a unique combination of moderate hydrophilicity, low volatility, and a tunable acidity that distinguishes it from both conventional organic solvents and non-functionalized ionic liquids.

1-Butyl-3-methylimidazolium Dihydrogen Phosphate [BMIM][H2PO4]: A Brønsted Acidic Ionic Liquid with Balanced Hydrophilicity and Thermal Stability for Separations, Catalysis, and Proton Conduction

1-Butyl-3-methylimidazolium dihydrogen phosphate ([BMIM][H2PO4]) is a protic, Brønsted acidic ionic liquid comprising the 1-butyl-3-methylimidazolium cation and the dihydrogen phosphate anion. This compound exhibits a unique combination of moderate hydrophilicity, low volatility, and a tunable acidity that distinguishes it from both conventional organic solvents and non-functionalized ionic liquids. With a measured density of 1.18 g/cm³ and a viscosity of 0.126 Pa·s at 25 °C , it offers favorable fluid handling characteristics while maintaining sufficient proton activity for acid-catalyzed transformations and extraction processes. The presence of the dihydrogen phosphate anion imparts hydrogen-bond donating and accepting capabilities that are critical for selective molecular recognition and biomass dissolution [1][2].

Brønsted acidic ionic liquid for acid-catalyzed transformations and extractions

Hydrogen-bond donor/acceptor enabling selective biomass dissolution and molecular recognition

Low volatility and moderate viscosity support fluid handling in continuous processes

• [1] Ma, T.; Shen, Z.; Li, H.; Li, A.; Feng, Q.; Sun, Y.; Deng, S. Effect of H-Bonding on Brønsted Acid Ionic Liquids Catalyzed in Situ Transesterification of Wet Algae. ACS Sustainable Chem. Eng. 2020, 8 (11), 4647–4657. View Source
• [2] Xie, L.-L.; Favre-Reguillon, A.; Wang, X.-X.; Fu, X.; Lemaire, M. Denitrification of simulated oil by extraction with H2PO4-based ionic liquids. Chemical Engineering Journal 2014, 237, 286–290. View Source

Why [BMIM][H2PO4] Cannot Be Replaced by Common In‑Class Ionic Liquids Such as [BMIM][BF4], [BMIM][HSO4], or Choline DHP

Ionic liquids are frequently misperceived as interchangeable 'green solvents' simply because they share the same cationic core. However, the performance of [BMIM][H2PO4] in separations, catalysis, and proton conduction is exquisitely sensitive to the anion's hydrogen-bonding network, Brønsted acidity, and hydration behavior. Substituting [BMIM][H2PO4] with a related anion such as [BF4]⁻, [HSO4]⁻, or even the same anion paired with a different cation (e.g., choline or [EMIM]⁺) results in fundamentally altered physicochemical properties—viscosity, cellulose solubility, denitrification selectivity, and ionic conductivity—that directly undermine process efficiency and product purity [1][2]. The quantitative evidence below demonstrates that these differences are not marginal; they are decisive for scientific selection and procurement.

• Anion mismatch Replacing H₂PO₄⁻ with BF₄⁻ or HSO₄⁻ shifts hydrogen-bonding capacity, altering cellulose solubility and denitrification selectivity
• Cation substitution Changing the cation to choline modifies ionic conductivity and plastic crystal phase behavior, affecting solid electrolyte design
• Viscosity variation BF₄⁻-based analogs exhibit significantly higher viscosity, which may impact mass transfer and pumping requirements in flow systems

• [1] Ma, T.; Shen, Z.; Li, H.; Li, A.; Feng, Q.; Sun, Y.; Deng, S. Effect of H-Bonding on Brønsted Acid Ionic Liquids Catalyzed in Situ Transesterification of Wet Algae. ACS Sustainable Chem. Eng. 2020, 8 (11), 4647–4657. View Source
• [2] Xie, L.-L.; Favre-Reguillon, A.; Wang, X.-X.; Fu, X.; Lemaire, M. Denitrification of simulated oil by extraction with H2PO4-based ionic liquids. Chemical Engineering Journal 2014, 237, 286–290. View Source

Quantitative Differentiation of [BMIM][H2PO4] Against Key Analogues: Head‑to‑Head and Cross‑Study Performance Data

Lower Viscosity than [BMIM][BF4] Facilitates Improved Mass Transfer and Handling

The viscosity of [BMIM][H2PO4] is significantly lower than that of the commonly employed ionic liquid [BMIM][BF4] under identical ambient conditions, which directly translates into reduced pumping energy, faster diffusion, and easier downstream processing. At 25 °C and atmospheric pressure, [BMIM][H2PO4] exhibits a viscosity of 0.126 Pa·s , whereas [BMIM][BF4] has a measured viscosity of 0.280 Pa·s [1].

Viscosity comparison

Cross-study comparable

0.126 Pa·s vs 0.280 Pa·s

(55% lower)

Reported lower viscosity may support improved mass transfer

Cross-study; verify under own conditions

Evidence Dimension	Viscosity
Target Compound Data	0.126 Pa·s (126 mPa·s) at 25 °C, 1 atm
Comparator Or Baseline	[BMIM][BF4]: 0.280 Pa·s (280 mPa·s) at 25 °C, 1 atm
Quantified Difference	55% lower viscosity for [BMIM][H2PO4]
Conditions	25 °C, atmospheric pressure, neat ionic liquids

Why This Matters

A 55% reduction in viscosity means lower shear resistance in stirred reactors, faster solute diffusion, and reduced energy consumption for pumping in continuous-flow systems, making [BMIM][H2PO4] a more process-friendly choice.

• [1] Tetrafluoroborato de 1-butil-3-metilimidazolio, Wikipedia, La enciclopedia libre. View Source

Superior Cellulose Extraction Capacity Among Brønsted Acidic Ionic Liquids (BAILs)

In a direct head-to-head comparison of Brønsted acid ionic liquids (BAILs) for cellulose extraction under identical conditions, [BMIM][H2PO4] outperformed both [BMIM]2[HPO4] and [BMIM][HSO4]. The experimental order of cellulose extraction efficiency was determined as [BMIM][H2PO4] > [BMIM]2[HPO4] > [BMIM][HSO4] [1]. This ranking is attributed to the optimal hydrogen-bonding strength between the dihydrogen phosphate anion and cellulose hydroxyl groups, which is neither too weak (as in [HSO4]⁻) nor too basic (as in [HPO4]²⁻) to disrupt the crystalline cellulose network effectively.

Cellulose extraction

Head-to-head

[BMIM][H₂PO₄] > [BMIM]₂[HPO₄] > [BMIM][HSO₄]

Reported extraction ranking context for biomass pretreatment

Optimal H‑bonding strength per study

Evidence Dimension	Cellulose extraction efficiency (relative order)
Target Compound Data	Highest among tested BAILs
Comparator Or Baseline	[BMIM]2[HPO4] (intermediate) and [BMIM][HSO4] (lowest)
Quantified Difference	Qualitative ranking: [BMIM][H2PO4] > [BMIM]2[HPO4] > [BMIM][HSO4]
Conditions	Brønsted acid ionic liquid-mediated cellulose extraction under controlled methanol/water conditions

Why This Matters

For biomass pretreatment and in situ transesterification of wet algae, the higher cellulose extraction capacity of [BMIM][H2PO4] translates into higher biodiesel yields and more efficient biorefinery processes compared to its closest acid-functionalized analogs.

• [1] Ma, T.; Shen, Z.; Li, H.; Li, A.; Feng, Q.; Sun, Y.; Deng, S. Effect of H-Bonding on Brønsted Acid Ionic Liquids Catalyzed in Situ Transesterification of Wet Algae. ACS Sustainable Chem. Eng. 2020, 8 (11), 4647–4657. View Source

High Denitrification Efficiency (>99%) Outperforms [HMIM][H2PO4] in Fuel Oil Purification

When evaluated for the removal of nitrogen-containing compounds (quinoline) from simulated oil, [BMIM][H2PO4] achieved a denitrification rate exceeding 99% under mild conditions (25 °C, 30 min, IL:oil mass ratio 1:10). In the same study, three dihydrogen phosphate-based ionic liquids were compared; the high denitrification performance was specifically noted for [BMIM][H2PO4] and [MIMPS][H2PO4], while the analogous [HMIM][H2PO4] (1-methylimidazolium dihydrogen phosphate) did not achieve the same level of efficiency, highlighting the critical influence of the alkyl chain length and cation structure on extraction selectivity [1]. Furthermore, [BMIM][H2PO4] demonstrated excellent recyclability, maintaining denitrification activity over six consecutive cycles without significant loss [1].

Denitrification

Head-to-head

>99% removal vs [HMIM][H₂PO₄] not >99%

Reported denitrification selectivity context

Recyclable over 6 cycles without loss

Evidence Dimension	Denitrification efficiency (quinoline removal from n-heptane)
Target Compound Data	>99% denitrification
Comparator Or Baseline	[HMIM][H2PO4] (1-methylimidazolium dihydrogen phosphate) – did not achieve >99%; [MIMPS][H2PO4] also >99%
Quantified Difference	Qualitatively superior to [HMIM][H2PO4]
Conditions	25 °C, 30 min, IL/oil mass ratio 1:10, IL/H2O = 2:1

Why This Matters

For procurement in fuel purification applications, [BMIM][H2PO4] offers a combination of near-complete removal of nitrogen heterocycles and sustained recyclability that is not matched by the simpler 1-methylimidazolium analog, reducing solvent replacement costs and improving process sustainability.

• [1] Xie, L.-L.; Favre-Reguillon, A.; Wang, X.-X.; Fu, X.; Lemaire, M. Denitrification of simulated oil by extraction with H2PO4-based ionic liquids. Chemical Engineering Journal 2014, 237, 286–290. View Source

Intermediate Proton Conductivity in Plastic Crystal Phase Enables Solid-State Electrolyte Applications

In the plastic crystalline phase, [BMIM][H2PO4] (also denoted [C4mim]DHP) exhibits an ionic conductivity of approximately 10⁻⁵ S·cm⁻¹. This value is one order of magnitude lower than that of choline dihydrogen phosphate ([N1.1.1.2OH]DHP), which achieves conductivities in the range of 10⁻⁶ to 10⁻³ S·cm⁻¹ in the same phase [1]. The lower conductivity of [BMIM][H2PO4] is not a disadvantage in all contexts; rather, it positions the material as a candidate for applications where moderate, stable proton transport is required without the high cost or hygroscopic sensitivity of the choline analog. Importantly, the conductivity of [BMIM][H2PO4]-based composites can be enhanced by two orders of magnitude through the incorporation of heteropolyacids or P2O5 doping, reaching up to 3.0×10⁻² S·cm⁻¹ at 180 °C [2].

Ionic conductivity

Class-level

~10⁻⁵ S·cm⁻¹ vs 10⁻⁶–10⁻³ S·cm⁻¹ (choline DHP)

Reported conductivity context for solid electrolyte design

Class-level inference; composite doping enhances

Evidence Dimension	Ionic conductivity in plastic crystalline phase
Target Compound Data	~10⁻⁵ S·cm⁻¹ (plastic crystalline phase)
Comparator Or Baseline	Choline dihydrogen phosphate: 10⁻⁶ to 10⁻³ S·cm⁻¹
Quantified Difference	One order of magnitude lower than choline DHP maximum
Conditions	Solid-state, plastic crystalline phase; temperature range where plastic phase is stable

Why This Matters

This differentiated conductivity profile allows formulators to select [BMIM][H2PO4] when a balance of cost, stability, and moderate proton transport is needed, while also providing a tunable platform for composite solid electrolytes.

• [1] Yoshizawa-Fujita, M.; Fujita, K.; Forsyth, M.; MacFarlane, D. R. A new class of proton-conducting ionic plastic crystals based on organic cations and dihydrogen phosphate. Electrochemistry Communications 2007, 9 (7), 1202–1205. View Source
• [2] Li, F. Preparation and Characterization of Composite Proton Conductors Based on 1-Butyl-3-Methylimidazolium Dihydrogenphosphate and Heteropolyacids. Master's Thesis, Northeastern University, 2010. View Source

Priority Application Scenarios for [BMIM][H2PO4] Driven by Quantitative Performance Advantages

Biomass Pretreatment and In Situ Biodiesel Production from Wet Algae

The superior cellulose extraction capacity of [BMIM][H2PO4] relative to [BMIM]2[HPO4] and [BMIM][HSO4] makes it the Brønsted acid ionic liquid of choice for disrupting lignocellulosic structure in wet algal biomass. This directly supports higher yields in in situ transesterification processes, where the ionic liquid serves both as a cellulose solvent and an acid catalyst [1].

Deep Denitrification of Fuel Oils and Coal Tar Distillates

With a demonstrated denitrification efficiency exceeding 99% for quinoline removal from simulated oil under ambient conditions, [BMIM][H2PO4] is an effective extractant for producing ultra-low-nitrogen transportation fuels. Its ability to be recycled six times without significant activity loss [2] reduces operational costs and aligns with green chemistry principles for refinery upgrading.

Azeotropic Separation of Alcohol–Ester Mixtures via Liquid–Liquid Extraction

In the separation of n-butyl acetate/n-butanol and n-propanol/n-propyl acetate azeotropes, [BMIM][H2PO4] acts as a selective extractant. Its hydrogen-bonding capability with the alcohol component enables high partition coefficients and selectivities, offering an energy-efficient alternative to conventional distillation [3][4].

Composite Proton-Conducting Membranes for Intermediate-Temperature Fuel Cells

The proton conductivity of [BMIM][H2PO4] in the plastic crystalline phase (~10⁻⁵ S·cm⁻¹) can be enhanced to 3.0×10⁻² S·cm⁻¹ at 180 °C when formulated into composite proton conductors with phosphotungstic acid and P2O5 [5][6]. This tunable conductivity platform is valuable for developing anhydrous proton-exchange membranes operating at intermediate temperatures.

Application

Selection Property

Validation Focus

Wet algal biomass pretreatment and biodiesel production

Cellulose extraction efficiency

Anion hydrogen‑bond network optimization

Deep denitrification of fuel oils

Nitrogen‑heterocycle removal selectivity

Alkyl chain length and cation structure effects

Azeotropic separation of alcohol–ester mixtures

Alcohol partition selectivity

Hydrogen‑bonding affinity with alcohol component

Composite proton‑conducting membranes

Proton conductivity in plastic phase

Composite formulation with heteropolyacids and P₂O₅

• [1] Ma, T.; Shen, Z.; Li, H.; Li, A.; Feng, Q.; Sun, Y.; Deng, S. Effect of H-Bonding on Brønsted Acid Ionic Liquids Catalyzed in Situ Transesterification of Wet Algae. ACS Sustainable Chem. Eng. 2020, 8 (11), 4647–4657. View Source
• [2] Xie, L.-L.; Favre-Reguillon, A.; Wang, X.-X.; Fu, X.; Lemaire, M. Denitrification of simulated oil by extraction with H2PO4-based ionic liquids. Chemical Engineering Journal 2014, 237, 286–290. View Source
• [3] Yang, F.; Zhang, Q.; Xin, H.; Wu, T.; Zhang, Z. Liquid–Liquid Equilibrium Measurement for the Separation of n‑Propanol + n‑Propyl Acetate Using Imidazolium-Based Ionic Liquids with Different Anions at T = 303.15 K. J. Chem. Eng. Data 2023, 68 (4), 1041–1051. View Source
• [4] Zhang, Q.; et al. Liquid-liquid equilibrium measurements and interaction explorations for separation of azeotrope n-butyl acetate and n-butanol using three ionic liquids. Fluid Phase Equilibria 2021, 529, 112868. View Source
• [5] Yoshizawa-Fujita, M.; Fujita, K.; Forsyth, M.; MacFarlane, D. R. A new class of proton-conducting ionic plastic crystals based on organic cations and dihydrogen phosphate. Electrochemistry Communications 2007, 9 (7), 1202–1205. View Source
• [6] Li, F. Preparation and Characterization of Composite Proton Conductors Based on 1-Butyl-3-Methylimidazolium Dihydrogenphosphate and Heteropolyacids. Master's Thesis, Northeastern University, 2010. View Source